4-fluoropyridazin-3(2H)-one
Description
4-Fluoropyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with a fluorine atom at the 4-position. The fluorine atom enhances metabolic stability and influences dipole moments, making the compound valuable in drug design .
Properties
Molecular Formula |
C4H3FN2O |
|---|---|
Molecular Weight |
114.08 g/mol |
IUPAC Name |
4-fluoro-4H-pyridazin-3-one |
InChI |
InChI=1S/C4H3FN2O/c5-3-1-2-6-7-4(3)8/h1-3H |
InChI Key |
PHATUKGKJZXSEW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=NC(=O)C1F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-fluoropyridazin-3(2H)-one typically involves the following steps:
Diazotization: Starting from various amines, the compound undergoes diazotization using 4 M hydrochloric acid.
Coupling Reaction: The diazotized intermediate is then subjected to a coupling reaction.
Cyclization: This step involves the formation of the pyridazinone ring.
Esterification: The final step includes esterification to yield the target compound.
Industrial Production Methods: Industrial production methods for 4-fluoropyridazin-3(2H)-one are similar to laboratory synthesis but are scaled up to meet commercial demands. These methods often involve optimized reaction conditions and the use of continuous flow reactors to enhance yield and purity.
Chemical Reactions Analysis
Types of Reactions: 4-Fluoropyridazin-3(2H)-one undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate.
Reduction: Common reducing agents include sodium borohydride.
Substitution: Halogenation and nitration are common substitution reactions for this compound.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.
Major Products Formed:
Oxidation: Formation of carboxylic acids.
Reduction: Formation of alcohols.
Substitution: Formation of halogenated derivatives.
Scientific Research Applications
4-Fluoropyridazin-3(2H)-one has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as an enzyme inhibitor.
Medicine: Explored for its potential therapeutic effects, particularly in the treatment of inflammatory diseases.
Industry: Utilized in the development of novel materials with unique properties.
Mechanism of Action
The mechanism of action of 4-fluoropyridazin-3(2H)-one involves its interaction with specific molecular targets. It is known to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, such as anti-inflammatory and antimicrobial activities .
Comparison with Similar Compounds
Table 1: Key Structural Parameters of Pyridazin-3(2H)-one Derivatives
† Calculated gas-phase values for morpholine-containing analogs differ significantly from X-ray data, indicating conformational flexibility .
The fluorine atom in 4-fluoropyridazin-3(2H)-one introduces strong electronegativity, reducing electron density on the pyridazine ring compared to chloro or methyl substituents. In contrast, the 4-hydroxyl group in ’s derivatives acts as a hydrogen-bond donor, critical for DAAO inhibition .
Table 2: Pharmacological Profiles
Fluorinated derivatives like 4-fluoropyridazin-3(2H)-one are hypothesized to exhibit improved blood-brain barrier penetration compared to chlorinated analogs due to reduced polar surface area .
Computational and Spectroscopic Insights
- HOMO-LUMO Gaps : Fluorine substitution lowers the HOMO energy (-9.05 eV in morpholinyl analogs), enhancing electrophilicity and reactivity in electron-deficient environments .
- IR/NMR Data : The C–F stretch in 4-fluoropyridazin-3(2H)-one appears at ~1100 cm⁻¹, distinct from C–Cl (~750 cm⁻¹) .
- π-π Stacking: Aromatic interactions (centroid distance ~3.67 Å in ’s compound) are common in pyridazinones, stabilizing crystal packing and protein binding .
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